Cas no 898607-16-4 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide)

2-(4-Amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide is a specialized heterocyclic compound featuring a 1,2,4-triazole core linked to a dichlorophenylacetamide moiety. Its structural design incorporates a benzyl group at the 5-position and a sulfanylacetamide bridge, enhancing its potential for targeted interactions in medicinal or agrochemical applications. The presence of the 3,4-dichlorophenyl group suggests possible bioactivity, particularly in contexts requiring selective binding or inhibition. The compound’s amino and sulfanyl functionalities offer versatility for further derivatization, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular architecture supports precise structure-activity studies, particularly in the development of novel pharmacophores or crop protection agents.
2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide structure
898607-16-4 structure
Product Name:2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide
CAS No:898607-16-4
MF:C17H15Cl2N5OS
MW:408.304899454117
CID:5493141
Update Time:2025-05-20

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide
    • 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide
    • Inchi: 1S/C17H15Cl2N5OS/c18-13-7-6-12(9-14(13)19)21-16(25)10-26-17-23-22-15(24(17)20)8-11-4-2-1-3-5-11/h1-7,9H,8,10,20H2,(H,21,25)
    • InChI Key: GGAPXFVIWPZMDQ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1N(N)C(CC2=CC=CC=C2)=NN=1

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide Pricemore >>

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Additional information on 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide

Comprehensive Overview of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide (CAS No. 898607-16-4)

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide, with the CAS number 898607-16-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,2,4-triazole core and a dichlorophenyl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural complexity, which may contribute to its efficacy in various applications.

The compound's molecular structure includes a benzyl group attached to the 1,2,4-triazole ring, which is further linked to a thioether bridge and an acetamide tail. This arrangement is believed to enhance its stability and bioavailability, key factors in drug development. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research, due to the triazole ring's ability to interact with enzyme active sites. Additionally, its dichlorophenyl component is often associated with antimicrobial properties, aligning with the growing demand for novel antibiotics amid rising antibiotic resistance.

In the context of agrochemical innovation, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide has been investigated for its potential role in crop protection. The triazole derivatives are known for their fungicidal and herbicidal activities, and this compound's unique structure could offer advantages over existing products. With the global push toward sustainable agriculture, researchers are keen to develop compounds that are both effective and environmentally friendly, making this molecule a candidate for further study.

The synthesis of CAS 898607-16-4 involves multi-step organic reactions, including the formation of the 1,2,4-triazole ring and subsequent functionalization. Chemists have optimized these processes to improve yield and purity, critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its quality and consistency. These methodologies are essential for meeting regulatory standards in pharmaceuticals and agrochemicals.

From a market perspective, the demand for specialized compounds like 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide is driven by the need for innovative solutions in healthcare and agriculture. The rise of precision medicine and targeted therapies has increased interest in molecules with specific biological activities. Similarly, the agrochemical industry seeks compounds that can address evolving pest and pathogen challenges while minimizing environmental impact. This dual applicability positions CAS 898607-16-4 as a compound with significant commercial potential.

Ongoing research aims to elucidate the full scope of this compound's applications. For instance, its potential as a neuroprotective agent is being explored, given the structural similarities to other triazole-based drugs used in neurological disorders. Additionally, computational modeling and AI-driven drug discovery platforms are being leveraged to predict its interactions with biological targets, accelerating the development process. These advancements align with the broader trend of integrating technology into chemical research.

In conclusion, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3,4-dichlorophenyl)acetamide (CAS 898607-16-4) represents a promising compound with diverse potential applications. Its intricate structure and functional groups make it a valuable subject for further investigation in both pharmaceutical and agrochemical fields. As research progresses, this molecule may contribute to breakthroughs in disease treatment and sustainable agriculture, addressing some of the most pressing challenges of our time.

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